6-Amino-8-(4-isopropoxyphenyl)-2-methyl-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile
6-Amino-8-(4-isopropoxyphenyl)-2-methyl-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile
Brand Name:
Vulcanchem
CAS No.:
459155-66-9
VCID:
VC0459372
InChI:
InChI=1S/C22H23N5O/c1-14(2)28-16-6-4-15(5-7-16)20-19-11-27(3)9-8-17(19)18(10-23)21(26)22(20,12-24)13-25/h4-8,14,19-20H,9,11,26H2,1-3H3/t19-,20+/m0/s1
SMILES:
CC(C)OC1=CC=C(C=C1)C2C3CN(CC=C3C(=C(C2(C#N)C#N)N)C#N)C
Molecular Formula:
C22H23N5O
Molecular Weight:
373.5g/mol
6-Amino-8-(4-isopropoxyphenyl)-2-methyl-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile
CAS No.: 459155-66-9
Main Products
VCID: VC0459372
Molecular Formula: C22H23N5O
Molecular Weight: 373.5g/mol
| CAS No. | 459155-66-9 |
|---|---|
| Product Name | 6-Amino-8-(4-isopropoxyphenyl)-2-methyl-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile |
| Molecular Formula | C22H23N5O |
| Molecular Weight | 373.5g/mol |
| IUPAC Name | (8S,8aR)-6-amino-2-methyl-8-(4-propan-2-yloxyphenyl)-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile |
| Standard InChI | InChI=1S/C22H23N5O/c1-14(2)28-16-6-4-15(5-7-16)20-19-11-27(3)9-8-17(19)18(10-23)21(26)22(20,12-24)13-25/h4-8,14,19-20H,9,11,26H2,1-3H3/t19-,20+/m0/s1 |
| Standard InChIKey | WMELSCAJBYBOTC-VQTJNVASSA-N |
| Isomeric SMILES | CC(C)OC1=CC=C(C=C1)[C@@H]2[C@H]3CN(CC=C3C(=C(C2(C#N)C#N)N)C#N)C |
| SMILES | CC(C)OC1=CC=C(C=C1)C2C3CN(CC=C3C(=C(C2(C#N)C#N)N)C#N)C |
| Canonical SMILES | CC(C)OC1=CC=C(C=C1)C2C3CN(CC=C3C(=C(C2(C#N)C#N)N)C#N)C |
| PubChem Compound | 1393206 |
| Last Modified | Nov 11 2021 |
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